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Compound of Interest

Compound Name: CP-868388 free base

Cat. No.: B1669575 Get Quote

Technical Support Center: CP-868388
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the long-term storage and experimental use of CP-868388

solutions.

Frequently Asked Questions (FAQs)
Q1: What is CP-868388 and what is its primary mechanism of action?

CP-868388 is a potent and selective agonist for the Peroxisome Proliferator-Activated

Receptor alpha (PPARα).[1] PPARα is a ligand-activated transcription factor that belongs to the

nuclear hormone receptor superfamily. Upon activation by a ligand like CP-868388, PPARα

forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific

DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter

region of target genes, thereby regulating their transcription. The primary role of PPARα is the

regulation of lipid metabolism, particularly fatty acid transport and oxidation.

Q2: What is the recommended solvent for preparing CP-868388 stock solutions?

The recommended solvent for preparing stock solutions of CP-868388 is high-purity, anhydrous

dimethyl sulfoxide (DMSO). CP-868388 is highly soluble in DMSO, with a solubility of at least

30 mg/mL.[2][3]
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Q3: What are the best practices for long-term storage of CP-868388 stock solutions?

For long-term storage, it is recommended to store CP-868388 DMSO stock solutions at -20°C

or -80°C. To avoid degradation from repeated freeze-thaw cycles, the stock solution should be

aliquoted into single-use volumes in polypropylene tubes. When stored at -20°C, the solution is

generally stable for up to 3 months. For storage longer than 3 months, -80°C is recommended.

Q4: Can I store CP-868388 in aqueous solutions?

It is not recommended to store CP-868388 in aqueous solutions for extended periods. The

compound has limited aqueous solubility and is more susceptible to degradation in aqueous

environments. For experiments in aqueous media, it is best to make fresh dilutions from the

DMSO stock solution just before use.

Quantitative Data Summary
The following table summarizes the key quantitative data for CP-868388.

Parameter Value Reference

Molecular Formula C₂₆H₃₃NO₅ [2]

Molar Mass 439.54 g/mol [2]

Solubility in DMSO ≥ 30 mg/mL [2][3]

Solid Storage Temp. 2-8°C [2]

Stock Solution Storage
-20°C (short-term) or -80°C

(long-term)
General Best Practice

Ki for PPARα 10.8 nM [1]

Signaling Pathway
CP-868388 acts as an agonist for PPARα, a key regulator of lipid metabolism. The diagram

below illustrates the signaling pathway initiated by CP-868388.
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Experimental Workflow

1. Cell Seeding
Seed cells (e.g., HepG2)

co-transfected with PPARα
expression and PPRE-luciferase

reporter plasmids.

2. Compound Treatment
Treat cells with varying

concentrations of CP-868388.

3. Incubation
Incubate for 24-48 hours.

4. Cell Lysis
Lyse cells to release

intracellular components.

5. Luciferase Assay
Add luciferase substrate

and measure luminescence.

6. Data Analysis
Normalize luciferase activity

to a control and plot
dose-response curve.
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Experimental Workflow

1. Animal Model
Use a suitable mouse model

(e.g., C57BL/6J on a high-fat diet
or ApoE-/- mice).

2. Acclimatization
Acclimatize mice for at least one week.

3. Baseline Measurement
Collect baseline blood samples

for lipid profiling.

4. Treatment
Administer CP-868388 or vehicle

(e.g., by oral gavage) daily.

5. Monitoring
Monitor body weight and food intake.

6. Final Blood Collection
Collect terminal blood samples.

7. Tissue Collection
Collect liver and other relevant tissues.

8. Analysis
Analyze plasma lipids and gene

expression in tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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